N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide
• InChI: InChI=1S/C16H13ClN2O3S2/c1-9-3-8-12(17)14-13(9)18-16(23-14)19-15(20)10-4-6-11(7-5-10)24(2,21)22/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: JRSVJPVPFOCRSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C16H13ClN2O3S2
• Molecular Weight: 380.9 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide, also known as CMBT-1, is a chemical compound that has been studied for its potential therapeutic applications. This compound has been found to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide involves the inhibition of several key enzymes and pathways in cells. This compound has been found to inhibit the activity of the enzyme AKT, which plays a role in cell survival and proliferation. This compound has also been found to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis, reduce cell proliferation, and inhibit angiogenesis. In inflammation research, this compound has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disease research, this compound has been found to have neuroprotective effects, including reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide in lab experiments is its unique mechanism of action, which makes it a promising candidate for further research. Another advantage is its ability to induce apoptosis in cancer cells, making it a potential chemotherapeutic agent. However, one limitation of using this compound in lab experiments is its potential toxicity, which needs to be carefully evaluated.

Future Directions

There are several future directions for research on N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide. One direction is to further investigate its potential as a chemotherapeutic agent in cancer research. Another direction is to study its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide involves several steps, including the reaction of 4-methylbenzo[d]thiazol-2-amine with 4-chloro-3-nitrobenzoic acid to form 7-chloro-4-methylbenzo[d]thiazol-2-yl-4-nitrobenzoic acid. This intermediate is then reduced to the corresponding amine using palladium on carbon. The final step involves the reaction of the amine with methylsulfonyl chloride to form this compound.

Scientific Research Applications

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide has been studied for its potential therapeutic applications in several areas, including cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been found to induce apoptosis in cancer cells, making it a potential chemotherapeutic agent. In inflammation research, this compound has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential treatment for inflammatory diseases. In neurodegenerative disease research, this compound has been found to have neuroprotective effects, making it a potential treatment for diseases such as Alzheimer's and Parkinson's.